Cas no 1416740-16-3 (2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine)

2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine is a heterocyclic compound featuring a bromo and nitro functional group on a pyrrolopyrazine scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of kinase inhibitors and other biologically active molecules. The bromo substituent enhances reactivity for cross-coupling reactions, while the nitro group offers further functionalization potential. Its well-defined reactivity profile and stability under standard conditions facilitate precise modifications in complex synthetic routes. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for reproducible results in research and industrial applications.

2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine structure

1416740-16-3 structure

Product Name:2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine

CAS No:1416740-16-3

MF:C₆H₃BrN₄O₂

MW:243.017619371414

MDL:MFCD29110946

CID:3041288

PubChem ID:86675704

Update Time:2025-06-07

2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine
- EOS307
- VQKDSESFZOLVBL-UHFFFAOYSA-N
- FCH4244170
- AK503214
- AX8271291
- MFCD29110946
- 1416740-16-3
- DS-19033
- E10060
- DB-104386
- 2-Bromo-7-nitro-5H-pyrrolo[3,2-b]pyrazine
- SCHEMBL14331900
- AKOS027441390
- CS-0157340
- MDL： MFCD29110946
- Inchi： 1S/C6H3BrN4O2/c7-4-2-9-6-5(10-4)3(1-8-6)11(12)13/h1-2H,(H,8,9)
- InChI Key： VQKDSESFZOLVBL-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(C(=CN2)[N+](=O)[O-])=N1

Computed Properties

Exact Mass: 241.94394g/mol
Monoisotopic Mass: 241.94394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.4
XLogP3: 1.2

Experimental Properties

Density: 2.1±0.1 g/cm3

2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KN123-50mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	97%	50mg	254.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KN123-200mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	97%	200mg	824.0CNY	2021-07-12
Chemenu	CM249332-1g	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	95%+	1g	$542	2021-08-04
abcr	AB528490-250 mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine; .	1416740-16-3		250MG	€219.00	2023-07-11
abcr	AB528490-1 g	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine; .	1416740-16-3		1g	€451.40	2023-07-11
Chemenu	CM249332-250mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	95%+	250mg	$***	2023-03-30
Chemenu	CM249332-1g	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	95%+	1g	$***	2023-03-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B900501-250mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	97%	250mg	1,030.50	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KN123-250mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	97%	250mg	1017CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KN123-100mg	2-Bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine	1416740-16-3	97%	100mg	462CNY	2021-05-08